(5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride

• IUPAC Name: N-[(5-bromo-2-methoxyphenyl)methyl]-1-(4-fluorophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H15BrFNO.ClH/c1-19-15-7-4-13(16)8-12(15)10-18-9-11-2-5-14(17)6-3-11;/h2-8,18H,9-10H2,1H3;1H
• InChI Key: JNUCDANUFWDPCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)CNCC2=CC=C(C=C2)F.Cl
• Molecular Formula: C15H16BrClFNO
• Molecular Weight: 360.65 g/mol

Description

(5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride, also known as BFBH, is a chemical compound that has been widely studied for its potential applications in scientific research. BFBH is a member of the phenethylamine class of compounds, which are known for their diverse range of biological activities. In

Scientific Research Applications

(5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and medicinal chemistry. One of the primary uses of (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride is as a ligand for imaging studies of the serotonin 5-HT2A receptor. This receptor is involved in a wide range of physiological processes, including mood regulation, perception, and cognition. (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride has also been studied for its potential as a therapeutic agent for the treatment of neurological disorders such as depression and anxiety.

Mechanism of Action

(5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride acts as a selective antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and cognition. By blocking the activity of this receptor, (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride can modulate the activity of various neurotransmitter systems, leading to changes in behavior and cognition. The precise mechanism of action of (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride is still being studied, but it is thought to involve interactions with specific regions of the receptor protein.
Biochemical and Physiological Effects:
(5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, receptor binding, and gene expression. In animal studies, (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride has been shown to modulate the activity of the serotonin system, leading to changes in mood and behavior. (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride has also been shown to have anti-inflammatory and antioxidant effects, making it a potential therapeutic agent for a range of diseases.

Advantages and Limitations for Lab Experiments

(5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride is a valuable compound for scientific research due to its high purity and selectivity for the serotonin 5-HT2A receptor. However, there are limitations to its use, including its relatively low potency and the need for specialized imaging techniques to study its effects in vivo. Additionally, the use of (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride in human studies is currently limited by regulatory restrictions.

Future Directions

There are many potential future directions for research on (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride, including the development of more potent and selective ligands for the serotonin 5-HT2A receptor. Additionally, (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride may have potential applications in the treatment of a range of neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Further studies are needed to fully understand the mechanism of action of (5-bromo-2-methoxybenzyl)(4-fluorobenzyl)amine hydrochloride and its potential therapeutic applications.